Cas no 80464-74-0 (Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]-)

• Product name: Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]-
• CAS No: 80464-74-0
• MF: ₃[C₁₄H₁₄O₂F₇-₃]^.Yb+₉
• MW: 1214.79
• CID: 707694
• PubChem ID: 50910134

Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]- Chemical and Physical Properties

Names and Identifiers

• Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]-
• Tris[3-(heptafluoropropylhydroxymethylene)-d-camphorato]
• 80464-74-0

• Inchi： InChI=1S/3C14H15F7O2.Yb/c3*1-10(2)6-4-5-11(10,3)8(22)7(6)9(23)12(15,16)13(17,18)14(19,20)21;/h3*6,23H,4-5H2,1-3H3;
• InChI Key： BBKRIIMXYJMIDD-UHFFFAOYSA-N
• SMILES： CC1(C2CCC1(C(=O)C2=C(C(C(C(F)(F)F)(F)F)(F)F)O)C)C.CC1(C2CCC1(C(=O)C2=C(C(C(C(F)(F)F)(F)F)(F)F)O)C)C.CC1(C2CCC1(C(=O)C2=C(C(C(C(F)(F)F)(F)F)(F)F)O)C)C.[Yb]

Computed Properties

• Exact Mass: 1218.2269481g/mol
• Monoisotopic Mass: 1218.2269481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 70
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 135-140 °C(lit.)
• Solubility: Not available

Ytterbium,tris[3-[2,2,3,3,4,4,4-heptafluoro-1-(oxo-kO)butyl]-1,7,7-trimethylbicyclo[2.2.1]heptan-2-onato-kO]- Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：3-10